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Compound of Interest

Compound Name: Irbesartan-d4

Cat. No.: B602480

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
Irbesartan-d4, a deuterated internal standard essential for the accurate quantification of the
antihypertensive drug Irbesartan in preclinical and clinical research. This document outlines key
technical specifications from various suppliers, detailed experimental protocols for its use in
bioanalytical assays, and workflow visualizations to support study design and execution.

Commercial Suppliers and Product Specifications

Irbesartan-d4 (CAS No. 1216883-23-6) is available from several reputable suppliers catering
to the research community. The following tables summarize the key quantitative data for
Irbesartan-d4 from a selection of commercial sources to facilitate comparison and
procurement.

Table 1: General Product Specifications for Irbesartan-d4
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Molecular Weight (

Supplier CAS Number Molecular Formula

g/mol )
LGC Standards 1216883-23-6 C25H24DaN6O 432.55
Cayman Chemical 1216883-23-6 C25H24DaN6O 432.6
GlpBio 1216883-23-6 C25H24DaN6O 432.6
MedchemExpress 1216883-23-6 C25H24DaNeO 432.55
Clearsynth 1216883-23-6 C25H24D4aN6O 432.55
Sussex Research 1216883-23-6 C25H24DaN6O 432.55
ARTIS STANDARDS 1216883-23-6 C25H24DaN6O 432.56
Simson Pharma 1216883-23-6 Not Specified Not Specified

Table 2: Quality and Formulation Data for Irbesartan-d4
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) . Isotopic . Storage
Supplier Purity . Formulation
Enrichment Temperature
LGC Standards >95% (HPLC) Not Specified Neat Solid +4°C
>99% deuterated
Cayman >98% )
] forms (di-da4); Solid -20°C
Chemical (Irbesartan)
<1% do
GlpBio >99.00% Not Specified Solid -20°C
MedchemExpres - ) -20°C (1 month),
99.46% Not Specified Solid
S -80°C (6 months)
Clearsynth >90% (HPLC) Not Specified Solid 2-8°C
Sussex ) Ambient
>95% (HPLC) >95% Solid o
Research Shipping
ARTIS N _ N
>95% (HPLC) Not Specified Solid Not Specified
STANDARDS
Simson Pharma Not Specified Not Specified Not Specified Not Specified

Experimental Protocols: Bioanalysis of Irbesartan

using Irbesartan-d4

Irbesartan-d4 is predominantly used as an internal standard (IS) in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods to ensure the accuracy and precision of

Irbesartan quantification in biological matrices, such as human plasma. The following sections

provide a detailed methodology synthesized from validated bioanalytical procedures.

Preparation of Stock Solutions, Calibration Standards,
and Quality Control Samples

2.1.1. Stock Solutions:

e Irbesartan Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount

of Irbesartan reference standard in methanol.
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Irbesartan-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and
dissolve an appropriate amount of Irbesartan-d4 in methanol.

2.1.2. Working Solutions:

Prepare working solutions for both Irbesartan and Irbesartan-d4 by diluting the stock
solutions with a suitable solvent, typically a methanol/water mixture (e.g., 50:50 v/v), to
achieve the desired concentrations for spiking into plasma.

2.1.3. Calibration Standards (CS) and Quality Control (QC) Samples:

Prepare calibration standards by spiking blank human plasma with the Irbesartan working
solutions to achieve a concentration range that covers the expected in-study sample
concentrations (e.g., 10-5000 ng/mL).

Prepare quality control samples at a minimum of three concentration levels (low, medium,
and high) in blank human plasma in the same manner as the calibration standards.

Sample Preparation from Human Plasma

Two common extraction techniques are employed for the analysis of Irbesartan in plasma:
Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

2.2.1. Liquid-Liquid Extraction (LLE) Protocol:

To a 500 pL aliquot of plasma sample (blank, CS, QC, or unknown), add 50 pL of the
Irbesartan-d4 working solution.

Add 50 pL of 0.5 N HCI to the plasma sample.

Add 2.5 mL of an extraction solvent mixture (e.g., diethyl ether:dichloromethane, 70:30 v/v).

Vortex the mixture for an extended period (e.g., 15 minutes) to ensure thorough extraction.

Centrifuge the samples to separate the organic and aqueous layers.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of
nitrogen.
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» Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

2.2.2. Solid-Phase Extraction (SPE) Protocol:

Condition an appropriate SPE cartridge (e.g., C18) according to the manufacturer's
instructions.

» Load the plasma sample, to which the Irbesartan-d4 internal standard has been added, onto
the SPE cartridge.

e Wash the cartridge with a weak solvent to remove interferences.
o Elute the analyte and internal standard with a strong organic solvent.

o Evaporate the eluate to dryness and reconstitute in the mobile phase.

LC-MS/MS Instrumentation and Conditions

The following are typical parameters for the chromatographic separation and mass
spectrometric detection of Irbesartan and Irbesartan-d4.

Table 3: Example LC-MS/MS Parameters
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Parameter

Condition

Liquid Chromatography

C18 reverse-phase column (e.g., Ace 5 C18,

HPLC Column
100 mm x 4.6 mm, 5 pm)
) Methanol and 0.1% formic acid in water (70:30
Mobile Phase
vIv)
Flow Rate 1.0 mL/min
Injection Volume 5-15 uL

Column Temperature

Ambient or controlled (e.g., 40°C)

Tandem Mass Spectrometry

lonization Mode

Electrospray lonization (ESI), typically negative

mode

Monitored Transitions (MRM)

Irbesartan: m/z 427.1 - 193.0 Irbesartan-d4:
m/z 431.1 - 193.0

Dwell Time

~200 ms per transition

Workflow and Process Diagrams

The following diagrams, generated using the DOT language, illustrate the key workflows in the

procurement and utilization of Irbesartan-d4 for bioanalytical research.

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/product/b602480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Procurement and Quality Control Workflow for Irbesartan-d4

Identify Suppliers

Compare Specifications

Procure Irbesartan-d4

Certificate of Analysis Review

Internal QC Check

Release for Research Use
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Bioanalytical Workflow for Irbesartan Quantification

Sample Preparation

Plasma Sample

Spike with Irbesartan-d4 (IS)

Liquid-Liquid or Solid-Phase Extraction

Evaporation and Reconstitution

LC-MS/M$ Analysis

Inject Sample

Chromatographic Separation

Mass Spectrometric Detection

Data Processing

Peak Integration

Calculate Analyte/IS Ratio

Quantification via Calibration Curve
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¢ To cite this document: BenchChem. [A Technical Guide to Commercial Irbesartan-d4 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602480#commercial-suppliers-of-irbesartan-d4-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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